3-Hydroxy-5-methyl-N-phenyl-2-1H-pyridone-d5
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Overview
Description
3-Hydroxy-5-methyl-N-phenyl-2-1H-Pyridone-d5 is a deuterated metabolite of Pirfenidone . Pirfenidone is an inhibitor for TGF-β production and TGF-β stimulated collagen production .
Molecular Structure Analysis
The molecular formula of this compound is C12H6D5NO2 . The structure includes a pyridone ring, which is a six-membered ring with one nitrogen atom, one carbonyl group, and one hydroxyl group .Scientific Research Applications
Structural Studies and Derivative Preparations : Studies on 5-Hydroxy-2-hydroxymethyl-4-pyridone and its derivatives, including N-phenyl derivatives, provide insights into their structure, spectral properties, and derivative preparations, which could be relevant for 3-Hydroxy-5-methyl-N-phenyl-2-1H-pyridone-d5 (Imafuku, Ishizaka, & Matsumura, 1979).
Cyclization and Chemical Behavior : The cyclization of pyridone phenyl hydrazones and their derivatives, such as 3-acyl-4-hydroxy-6-methyl-2(1H)-pyridone, reveals their chemical behavior, which can be extrapolated to understand similar reactions in this compound (Vul'fson & Sukhotina, 1966).
Molecular Structure Analysis : Theoretical and experimental analysis of the molecular structure of methoxy substituted 5-phenylazo-3-cyano-1-ethyl-6-hydroxy-4-methyl-2-pyridones provides a basis for understanding the structural properties of similar compounds like this compound (Mirković et al., 2014).
Spectral Properties and Dye Applications : Research on the absorption and fluorescence spectral properties of azo dyes based on pyridones, such as 3-amido-6-hydroxy-4-methyl-2-pyridone, and their solvent and substituent effects, can be relevant to understand the potential applications of this compound in dye manufacturing and its photophysical properties (Porobic et al., 2020).
Pharmaceutical Research and Anti-fibrosis Activity : Studies on similar compounds like Pirfenidone, a derivative of 1-phenyl-2(1H)-pyridone, in the context of anti-fibrosis activity, suggest potential pharmaceutical applications for this compound in treating diseases such as idiopathic pulmonary fibrosis (Wu et al., 2012).
Mechanism of Action
Properties
IUPAC Name |
3-hydroxy-5-methyl-1-(2,3,4,5,6-pentadeuteriophenyl)pyridin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO2/c1-9-7-11(14)12(15)13(8-9)10-5-3-2-4-6-10/h2-8,14H,1H3/i2D,3D,4D,5D,6D |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQWKULMIIVZAOS-VIQYUKPQSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN(C(=O)C(=C1)O)C2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1[2H])[2H])N2C=C(C=C(C2=O)O)C)[2H])[2H] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90857823 |
Source
|
Record name | 3-Hydroxy-5-methyl-1-(~2~H_5_)phenylpyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90857823 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1020719-53-2 |
Source
|
Record name | 3-Hydroxy-5-methyl-1-(~2~H_5_)phenylpyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90857823 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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